![molecular formula C23H27N5O2S B301667 N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide](/img/structure/B301667.png)
N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide, also known as DAS181, is a novel antiviral drug that has shown promising results in treating respiratory viral infections.
Mechanism of Action
N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide works by cleaving sialic acid receptors on the surface of respiratory epithelial cells, which prevents viral attachment and entry into host cells. This mechanism of action is unique compared to other antiviral drugs that target viral replication or release.
Biochemical and Physiological Effects:
This compound has been shown to reduce viral load and improve clinical outcomes in patients with respiratory viral infections. It also has a favorable safety profile with no significant adverse events reported in clinical trials.
Advantages and Limitations for Lab Experiments
One advantage of N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide is its broad-spectrum antiviral activity against multiple respiratory viruses. However, its complex synthesis method and high cost may limit its use in laboratory experiments.
Future Directions
Future research on N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide could focus on optimizing its synthesis method to reduce costs and increase yield. Additionally, further studies could investigate its potential use in combination with other antiviral drugs or as a prophylactic treatment for respiratory viral infections. Overall, this compound shows great potential as a novel antiviral drug with unique mechanisms of action and broad-spectrum activity against respiratory viruses.
Synthesis Methods
N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide is synthesized through a multistep process that involves the coupling of a triazole-containing intermediate with a benzamide derivative. The synthesis method is complex and requires several purification steps to obtain pure this compound.
Scientific Research Applications
N-[1-(5-{[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]benzamide has been extensively studied for its antiviral activity against a variety of respiratory viruses, including influenza, parainfluenza, and respiratory syncytial virus. In preclinical studies, this compound has shown potent antiviral activity against these viruses, both in vitro and in vivo. Clinical trials have also demonstrated the safety and efficacy of this compound in treating respiratory viral infections.
properties
Molecular Formula |
C23H27N5O2S |
---|---|
Molecular Weight |
437.6 g/mol |
IUPAC Name |
N-[1-[5-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-4-ethyl-1,2,4-triazol-3-yl]ethyl]benzamide |
InChI |
InChI=1S/C23H27N5O2S/c1-5-28-21(17(4)24-22(30)18-9-7-6-8-10-18)26-27-23(28)31-14-20(29)25-19-12-11-15(2)13-16(19)3/h6-13,17H,5,14H2,1-4H3,(H,24,30)(H,25,29) |
InChI Key |
AHFVECLTJUYTHG-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)C)C)C(C)NC(=O)C3=CC=CC=C3 |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)C)C)C(C)NC(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.